Cas no 2580094-72-8 (rac-(2R,5R)-1-(benzyloxy)carbonyl-5-tert-butylpiperidine-2-carboxylic acid)

• Product Name: rac-(2R,5R)-1-(benzyloxy)carbonyl-5-tert-butylpiperidine-2-carboxylic acid
• CAS No: 2580094-72-8
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5657687
• PubChem ID: 165889551
• Update Time: 2025-05-21

rac-(2R,5R)-1-(benzyloxy)carbonyl-5-tert-butylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580094-72-8
• EN300-27729987
• rac-(2R,5R)-1-[(benzyloxy)carbonyl]-5-tert-butylpiperidine-2-carboxylic acid
• rac-(2R,5R)-1-(benzyloxy)carbonyl-5-tert-butylpiperidine-2-carboxylic acid

• Inchi： 1S/C18H25NO4/c1-18(2,3)14-9-10-15(16(20)21)19(11-14)17(22)23-12-13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3,(H,20,21)/t14-,15+/m1/s1
• InChI Key： RTCFQEXMXZGOHZ-CABCVRRESA-N
• SMILES： O(CC1C=CC=CC=1)C(N1[C@H](C(=O)O)CC[C@H](C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,5R)-1-(benzyloxy)carbonyl-5-tert-butylpiperidine-2-carboxylic acid

Recent Advances in the Synthesis and Applications of rac-(2R,5R)-1-(benzyloxy)carbonyl-5-tert-butylpiperidine-2-carboxylic acid (CAS: 2580094-72-8)

The compound rac-(2R,5R)-1-(benzyloxy)carbonyl-5-tert-butylpiperidine-2-carboxylic acid (CAS: 2580094-72-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral piperidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, including protease inhibitors and peptidomimetics. Recent studies have focused on optimizing its synthetic routes, exploring its stereochemical properties, and evaluating its potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of novel SARS-CoV-2 main protease inhibitors. Researchers utilized rac-(2R,5R)-1-(benzyloxy)carbonyl-5-tert-butylpiperidine-2-carboxylic acid as a building block to create a series of peptidomimetic compounds with improved binding affinity and selectivity. The study highlighted the importance of the tert-butyl group in enhancing the lipophilicity and metabolic stability of the resulting inhibitors.

Another significant advancement was reported in Organic Letters, where a team developed an asymmetric synthesis method for this compound with high enantiomeric purity. The new protocol employs a chiral auxiliary approach, achieving >99% ee and significantly improving the yield compared to traditional racemic synthesis methods. This breakthrough has important implications for the production of enantiomerically pure pharmaceuticals that require this scaffold.

From a mechanistic perspective, computational studies have revealed interesting conformational properties of this molecule. Molecular dynamics simulations show that the tert-butyl group induces significant steric constraints that influence the molecule's binding orientation in enzyme active sites. These insights are being applied to design more effective drug candidates targeting various proteases.

In the pharmaceutical industry, several companies have included this compound in their development pipelines. Current applications focus on its use in: 1) HIV protease inhibitors, 2) hepatitis C virus NS3/4A protease inhibitors, and 3) novel anticoagulant agents. The compound's versatility stems from its ability to serve as both a hydrogen bond donor and acceptor while providing optimal spatial orientation for target binding.

Future research directions include exploring its potential in targeted protein degradation (PROTACs) and as a scaffold for covalent inhibitors. The presence of the carboxylic acid functionality allows for diverse derivatization strategies, making it particularly valuable for medicinal chemistry applications. Recent patent filings (2023-2024) indicate growing commercial interest in this compound and its derivatives.

Quality control and analytical methods for this compound have also seen advancements. New HPLC methods using chiral stationary phases have been developed to accurately determine enantiomeric purity, while mass spectrometry techniques have been optimized for trace impurity analysis. These developments ensure the compound meets stringent pharmaceutical standards for use in drug development.